3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline

• IUPAC Name: 3-[[methyl(oxan-4-ylmethyl)amino]methyl]aniline
• InChI: InChI=1S/C14H22N2O/c1-16(10-12-5-7-17-8-6-12)11-13-3-2-4-14(15)9-13/h2-4,9,12H,5-8,10-11,15H2,1H3
• InChI Key: IWGOBGOKSDCAMP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCOCC1)CC2=CC(=CC=C2)N
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol

Description

3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline is a chemical compound that belongs to the class of aniline derivatives. It is commonly used as a reagent in organic synthesis and has potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline is not fully understood. However, it is believed to act by inhibiting the production of pro-inflammatory cytokines and prostaglandins, which are responsible for pain and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline exhibits anti-inflammatory and analgesic effects in animal models. It has also been reported to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline in lab experiments is its high purity and yield obtained through the optimized synthesis method. However, one of the limitations is the limited availability of the compound, which may hinder its widespread use in research.

Future Directions

There are several future directions for the use of 3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline in scientific research. One potential direction is the development of new drugs for the treatment of pain and inflammation based on its anti-inflammatory and analgesic properties. Another direction is the investigation of its potential use in the treatment of other diseases, such as cancer and autoimmune disorders. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for increased availability and cost-effectiveness.
Conclusion:
In conclusion, 3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline is a promising compound with potential applications in scientific research. Its anti-inflammatory and analgesic properties make it a potential candidate for the development of new drugs for the treatment of pain and inflammation. Further studies are needed to fully understand its mechanism of action and to explore its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of 3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline involves the reaction between 3-nitroaniline and 4-methoxy-2-methylbenzyl chloride in the presence of a base. The resulting intermediate is then reduced using palladium on carbon to obtain the final product. The synthesis method has been optimized to obtain high yields and purity of the product.

Scientific Research Applications

3-[[Methyl(oxan-4-ylmethyl)amino]methyl]aniline has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.